Cas no 720699-37-6 (1-Propanesulfonic acid, 3-(ethylamino)-)

1-Propanesulfonic acid, 3-(ethylamino)- structure
720699-37-6 structure
Product Name:1-Propanesulfonic acid, 3-(ethylamino)-
CAS No:720699-37-6
MF:C5H13NO3S
MW:167.226620435715
CID:544582
PubChem ID:11446551
Update Time:2025-04-19

1-Propanesulfonic acid, 3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-(ethylamino)-
    • 3-(ethylamino)propane-1-sulfonic acid
    • 3-ethylamino-1-propanesulfonic acid
    • DTXSID70466073
    • CTTMFPGEHCZZIR-UHFFFAOYSA-N
    • 720699-37-6
    • 3-sulfopropylethylamino
    • SCHEMBL918515
    • Inchi: 1S/C5H13NO3S/c1-2-6-4-3-5-10(7,8)9/h6H,2-5H2,1H3,(H,7,8,9)
    • InChI Key: CTTMFPGEHCZZIR-UHFFFAOYSA-N
    • SMILES: S(CCCNCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 167.06161445g/mol
  • Monoisotopic Mass: 167.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 74.8Ų
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